tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate (TBCPC) is an organic compound that is used in a variety of scientific applications, ranging from organic synthesis to biochemistry and physiology. TBCPC is a highly versatile compound that can be used in a variety of laboratory experiments and can be used to study a wide range of biological and chemical processes.
Scientific Research Applications
Tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate has a wide range of scientific applications, including organic synthesis, biochemistry and physiology. In organic synthesis, tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate can be used as a reactant in a variety of reactions, including the Grignard reaction, the Wittig reaction, and the Ugi reaction. In biochemistry and physiology, tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate can be used to study the structure and function of proteins, enzymes, and other biological molecules. Additionally, tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate can be used to study the effects of drug molecules on biological systems.
Mechanism of Action
Tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate is an organic compound that can interact with a variety of biological molecules, including proteins, enzymes, and other biological molecules. The exact mechanism by which tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate interacts with these molecules is not yet fully understood, however, it is believed that the compound binds to the molecules, altering their structure and function. Additionally, tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate may be able to interact with drug molecules, altering their pharmacological effects.
Biochemical and Physiological Effects
tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate has been shown to have a variety of biochemical and physiological effects. In biochemical studies, tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate has been shown to alter the structure and function of proteins, enzymes, and other biological molecules. In physiological studies, tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate has been shown to alter the pharmacological effects of drug molecules. Additionally, tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate has been shown to affect the metabolism of cells, leading to changes in cellular energy production and growth.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate is a highly versatile compound that can be used in a variety of laboratory experiments. The compound is relatively easy to synthesize and can be used in a variety of reactions, making it ideal for organic synthesis experiments. Additionally, tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate can be used to study a wide range of biochemical and physiological processes, making it ideal for biological studies. However, tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate is a relatively expensive compound, making it unsuitable for large-scale experiments.
Future Directions
There are a variety of potential future directions for research on tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate. One potential direction is to further explore the mechanism of action of the compound, as well as its biochemical and physiological effects. Additionally, further research could be conducted on the use of tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate in drug design and development, as well as its potential use in the treatment of diseases. Finally, further research could be conducted on the synthesis of tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate, with the goal of developing more efficient and cost-effective methods.
Synthesis Methods
Tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate can be synthesized by a variety of methods, including the Grignard reaction, the Wittig reaction, and the Ugi reaction. The Grignard reaction is the most common method used to synthesize tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate, which involves the reaction of an alkyl halide with magnesium to form a Grignard reagent, which is then reacted with the desired organic compound. The Wittig reaction is an organic synthesis reaction that involves the reaction of an aldehyde or ketone with a phosphonium salt to form an alkene. Finally, the Ugi reaction is a multicomponent reaction that involves the reaction of a carboxylic acid, an amine, and an isocyanide to form a product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-aminopiperidine-1-carboxylate with 4-cyanobutanal followed by cyclization to form the azetidine ring.", "Starting Materials": [ "tert-butyl 3-aminopiperidine-1-carboxylate", "4-cyanobutanal", "diethyl ether", "sodium borohydride", "acetic acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-aminopiperidine-1-carboxylate in diethyl ether.", "Step 2: Add 4-cyanobutanal to the solution and stir at room temperature for 24 hours.", "Step 3: Add sodium borohydride to the reaction mixture and stir for an additional 2 hours.", "Step 4: Quench the reaction with acetic acid and extract the product with diethyl ether.", "Step 5: Cyclize the product by adding sodium hydroxide to the diethyl ether solution and stirring for 24 hours.", "Step 6: Acidify the reaction mixture with acetic acid and extract the product with diethyl ether.", "Step 7: Purify the product by column chromatography using a mixture of diethyl ether and hexanes as the eluent." ] } | |
CAS RN |
2359202-06-3 |
Product Name |
tert-butyl 3-(4-cyanopiperidin-4-yl)azetidine-1-carboxylate |
Molecular Formula |
C14H23N3O2 |
Molecular Weight |
265.4 |
Purity |
95 |
Origin of Product |
United States |
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